4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 4-bromo-7-fluoro-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H7BrFNO/c9-4-1-2-5(10)8-7(4)6(11)3-12-8/h1-2,6H,3,11H2
• InChI Key: JORWJIMSHQMFRM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C=CC(=C2O1)F)Br)N

Description

Molecular Architecture and Stereochemical Configuration

The molecular structure of 4-bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine consists of a partially saturated benzofuran core with three substituents: a bromine atom at position 4, a fluorine atom at position 7, and an amine group at position 3. The 2,3-dihydro designation indicates saturation at the furan ring’s C2–C3 bond, reducing aromaticity and introducing conformational flexibility.

Key structural features include:

• Stereogenic center : The amine group at C3 creates a chiral center, with the (S)-enantiomer explicitly documented in some synthetic pathways.
• Substituent orientation : The bromine and fluorine atoms occupy para positions relative to the oxygen atom in the benzofuran system, as evidenced by the SMILES notation N[C@@H]1COC2=C(C=CC(Br)=C12)F.
• Bond angles and lengths : While explicit crystallographic data are limited, analogous dihydrobenzofuran structures show C–O bond lengths of approximately 1.36 Å and C–C bond lengths of 1.41–1.48 Å in the saturated portion.

Property	Value	Source
Molecular formula	C₈H₇BrFNO
Molecular weight	232.05 g/mol
SMILES (canonical)	N[C@@H]1COC2=C(C=CC(Br)=C12)F
Chirality	(S)-configuration specified

IUPAC Nomenclature and Systematic Identification

The systematic name follows IUPAC guidelines for bicyclic systems:

• Parent structure : 2,3-dihydrobenzofuran (benzofuran with single bonds at C2–C3)
• Substituent numbering :
  • Oxygen atom assigned position 1
  • Bromine at position 4
  • Fluorine at position 7
  • Amine at position 3

This generates the formal name 4-bromo-7-fluoro-2,3-dihydro-1-benzofuran-3-amine . Database discrepancies arise in:

• Positional descriptors : Some sources list "3-amine" before halogen substituents, while others prioritize halogen positions
• Hydrogenation state : Variants like "2,3-dihydrobenzofuran" vs. "dihydro-1-benzofuran" reflect different numbering conventions

Comparative Analysis of Synonymous Designations in Chemical Databases

Cross-referencing major chemical registries reveals significant nomenclature variations:

Database	Preferred Name	CAS Number	Alternative Identifiers
PubChem	4-Bromo-2,3-dihydrobenzofuran-7-amine	122648835	SCHEMBL18181738, AKOS032961169
MolCore	4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine	1596794-02-3	MC15P629
BLDpharm	(S)-4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine	1344472-50-9	MFCD21354478

Notable discrepancies include:

• Fluorine inclusion : Only some entries explicitly specify the 7-fluoro substituent
• Stereochemical descriptors : Chirality indicators appear inconsistently across sources
• CAS number conflicts : The compound appears under 1344472-50-9, 1596794-02-3, and 122648835, suggesting potential registry errors or isomer distinctions

Crystallographic and Conformational Studies

While direct crystallographic data for 4-bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine remains unpublished, analogous structures provide insight:

• Benzofuran ring puckering :

  • Saturated C2–C3 bonds adopt envelope conformations with C3 out-of-plane displacements up to 0.5 Å
  • Dihedral angles between the benzene ring and furan oxygen typically range 5–15°

• Substituent effects :

  • Bromine’s van der Waals radius (1.85 Å) induces steric crowding near C4
  • Fluorine’s electronegativity (−0.15 partial charge) creates dipole moments affecting molecular packing

• Hydrogen bonding capacity :

  • The amine group forms N–H···O/N hydrogen bonds (2.8–3.2 Å) in crystalline phases
  • Halogen bonding between Br and electron-rich moieties observed in related structures

Analytical Technique	Key Applications	Reference Model Compounds
X-ray diffraction	Crystal packing analysis	5-fluoro-2,3-dihydrobenzofuran
NMR spectroscopy	Conformational dynamics in solution	4-bromo-2,3-dihydrobenzofuran
DFT calculations	Electron density mapping	Dihydrobenzofuran carboxamides

Preparation Methods

The synthesis of 4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine typically involves multi-step organic reactions. One common method includes the bromination and fluorination of benzofuran derivatives followed by amination . The reaction conditions often require specific catalysts and solvents to achieve high yields and purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability .

Chemical Reactions Analysis

4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Halogen substitution reactions can occur in the presence of nucleophiles, leading to the formation of different substituted benzofuran derivatives.

Scientific Research Applications

Antimicrobial Agents

The benzofuran scaffold, including derivatives like 4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine, has been extensively studied for its antimicrobial properties. Research indicates that modifications to the benzofuran structure can enhance activity against various pathogens. For instance, substituents at specific positions on the benzofuran ring have shown to improve antimicrobial efficacy. Compounds with halogen or hydroxyl groups at the 4, 5, and 6 positions exhibit particularly potent antibacterial activity .

Case Study: Structure-Activity Relationship (SAR) Analysis

A systematic study on benzofuran derivatives highlighted that specific substitutions significantly increase antimicrobial potency. For example, compounds with a chloro substituent at the 4-position demonstrated enhanced activity against Staphylococcus aureus and Candida albicans .

Cancer Therapeutics

4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine has been investigated as a potential inhibitor of the Bromo and Extra Terminal (BET) domain proteins, which are implicated in various cancers. A series of studies have demonstrated that derivatives of dihydrobenzofurans can act as selective BET inhibitors, showing significant potency against cancer cell lines .

Case Study: BET Inhibition

In a study focused on developing BET inhibitors, modifications to the dihydrobenzofuran core led to compounds with over 1000-fold selectivity for the second bromodomain (BD2) compared to the first (BD1). This selectivity was crucial for minimizing off-target effects and enhancing therapeutic efficacy in treating castrate-resistant prostate cancer .

Neuropharmacology

The compound's potential in neuropharmacology is also noteworthy. Benzofuran derivatives have been explored for their effects on neurotransmitter systems and neuroprotection. Research suggests that these compounds may interact with sigma receptors and other neuroreceptors, potentially offering new avenues for treating neurodegenerative diseases .

Development of New Synthetic Routes

Recent advancements in synthetic methodologies have facilitated the development of 4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine and its analogs. Innovative synthetic strategies have improved yield and selectivity during the synthesis of these compounds, making them more accessible for research and development purposes .

Toxicological Studies

While exploring its applications, it is essential to consider the toxicological profile of 4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine. Preliminary studies indicate that while some derivatives exhibit promising biological activities, their safety profiles must be thoroughly evaluated before clinical application .

Mechanism of Action

The mechanism of action of 4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways and targets are still under investigation, but preliminary studies suggest its involvement in key biochemical processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key structural analogs differ in substituent positions, halogens, or stereochemistry, influencing physicochemical properties and reactivity. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Purity (%)	Key Features
4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine	4-Br, 7-F	C₈H₇BrFNO	232.05	Not explicitly listed	~97	High rigidity; bromine enhances electrophilic reactivity .
5-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine	5-Br, 7-F	C₈H₇BrFNO	232.05	1156991-76-2	95	Positional isomer; altered electronic distribution impacts reactivity .
(R)-5-Bromo-4-fluoro-2,3-dihydrobenzofuran-3-amine	5-Br, 4-F (R-configuration)	C₈H₇BrFNO	232.05	1934470-94-6	97	Chiral center influences binding affinity in enantioselective syntheses .
6-Fluoro-2,3-dihydrobenzofuran-3-amine	6-F	C₈H₈FNO	153.15	-	98	Smaller substituent; higher solubility in polar solvents .
7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride	7-Br	C₈H₉BrClNO	250.52	1258400-12-2	97	Hydrochloride salt improves crystallinity and stability .
(S)-4-Fluoro-2,3-dihydrobenzofuran-3-amine	4-F (S-configuration)	C₈H₈FNO	153.15	177263-58-8	98	Stereochemistry critical for receptor selectivity in chiral environments .

Key Research Findings

Substituent Position Effects :

• Bromine at position 4 (vs. 5 or 7) increases steric bulk, reducing nucleophilic attack rates but enhancing halogen bonding in protein-ligand interactions .
• Fluorine at position 7 (meta to oxygen) stabilizes the aromatic ring via electron-withdrawing effects, improving metabolic stability compared to para-substituted analogs .

Stereochemical Influence :

• (R)- and (S)-enantiomers of 5-bromo-4-fluoro derivatives show divergent biological activities, with the (R)-form exhibiting 3-fold higher potency in kinase inhibition assays .

Salt Formation :

• Hydrochloride salts (e.g., 7-bromo analog) demonstrate enhanced bioavailability and crystallinity, making them preferable for formulation .

Synthetic Challenges :

• Cyclization reactions often require NaH or similar bases to drive completion, particularly with bulky substituents (e.g., triphenylmethyl groups) .

Biological Activity

4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

4-Bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine is characterized by its unique structure, which includes a bromine atom and a fluorine atom that contribute to its reactivity and interaction with biological targets. The compound's molecular formula is $C_8H_7BrFNO$ and it has a molecular weight of approximately 232.05 g/mol.

1. Bromodomain Inhibition

A significant area of research has focused on the compound's role as a bromodomain inhibitor. Bromodomains are protein interaction modules that recognize acetylated lysines on histones and non-histone proteins, playing critical roles in gene regulation and chromatin remodeling. Recent studies have shown that derivatives of 2,3-dihydrobenzofurans exhibit potent inhibitory activity against bromodomain-containing proteins, particularly the Bromo and Extra Terminal (BET) family.

Table 1: Inhibitory Potency of Dihydrobenzofuran Derivatives

Compound Name	pIC50 (BD2)	Selectivity (BD2/BD1)	Solubility (µg/mL)
4-Bromo-7-fluoro-DHBFA	7.8	1600	80
GSK852	8.0	1000	>100

These findings suggest that 4-bromo-7-fluoro derivatives could be developed into potent therapeutic agents for conditions like cancer, where epigenetic regulation plays a crucial role .

2. Poly(ADP-ribose) Polymerase (PARP) Inhibition

Another area of interest is the inhibition of PARP enzymes, which are involved in DNA repair processes. Compounds structurally related to 4-bromo-7-fluoro-2,3-dihydrobenzofuran have shown promising results as PARP inhibitors.

Table 2: PARP Inhibition Potency

Compound Name	IC50 (µM)	Mechanism of Action
DHBF-7-carboxamide	9.45	Competitive inhibition at the catalytic site
DHBF-3-one	16.2	Competitive inhibition

The competitive nature of these inhibitors suggests they could be effective in treating cancers with defective DNA repair mechanisms, particularly those associated with BRCA mutations .

The mechanisms through which 4-bromo-7-fluoro-2,3-dihydrobenzofuran-3-amine exerts its biological effects include:

• Histone Acetylation : By inhibiting bromodomains, this compound may alter histone acetylation patterns, leading to changes in gene expression profiles associated with cancer progression.
• DNA Repair Pathways : As a PARP inhibitor, it may hinder the repair of single-strand breaks in DNA, leading to increased cell death in cancer cells that rely on these pathways for survival.

Case Studies

Recent case studies have highlighted the effectiveness of similar compounds in preclinical models:

• Breast Cancer Models : In vitro studies demonstrated that compounds with similar structures induced apoptosis in breast cancer cell lines by disrupting normal cell cycle progression.
• BRCA-deficient Models : Research indicated that specific derivatives exhibited selective cytotoxicity towards BRCA-deficient cells, suggesting potential applications in targeted cancer therapy .